Cas no 2580113-11-5 (tert-butyl N-(3S)-1-(2-hydroxy-2-methylpropyl)pyrrolidin-3-ylcarbamate)

• Product Name: tert-butyl N-(3S)-1-(2-hydroxy-2-methylpropyl)pyrrolidin-3-ylcarbamate
• CAS No: 2580113-11-5
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5658242
• PubChem ID: 165893263
• Update Time: 2025-05-24

tert-butyl N-(3S)-1-(2-hydroxy-2-methylpropyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3S)-1-(2-hydroxy-2-methylpropyl)pyrrolidin-3-yl]carbamate
• 2580113-11-5
• EN300-27718281
• tert-butyl N-(3S)-1-(2-hydroxy-2-methylpropyl)pyrrolidin-3-ylcarbamate

• Inchi： 1S/C13H26N2O3/c1-12(2,3)18-11(16)14-10-6-7-15(8-10)9-13(4,5)17/h10,17H,6-9H2,1-5H3,(H,14,16)/t10-/m0/s1
• InChI Key： DRRMZXBQOINQCZ-JTQLQIEISA-N
• SMILES： OC(C)(C)CN1CC[C@@H](C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-(3S)-1-(2-hydroxy-2-methylpropyl)pyrrolidin-3-ylcarbamate

tert-butyl N-(3S)-1-(2-hydroxy-2-methylpropyl)pyrrolidin-3-ylcarbamate: A Comprehensive Overview

tert-butyl N-(3S)-1-(2-hydroxy-2-methylpropyl)pyrrolidin-3-ylcarbamate is a complex organic compound with the CAS number 2580113-11-5. This compound belongs to the class of carbamates, which are widely used in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrrolidine ring substituted with a tert-butyl group and a hydroxypivalyl group at specific positions, making it a unique molecule with potential applications in drug design and development.

The synthesis of tert-butyl N-(3S)-1-(2-hydroxy-2-methylpropyl)pyrrolidin-3-ylcarbamate involves multi-step organic reactions, including nucleophilic substitutions, esterifications, and stereo-specific transformations. The stereochemistry at the 3-position of the pyrrolidine ring is crucial for its biological activity, as it determines the molecule's interaction with target proteins or enzymes. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing the need for precise control during synthesis to achieve desired pharmacological properties.

In terms of biological activity, this compound has shown potential as a precursor or intermediate in the synthesis of bioactive molecules. For instance, its ability to act as a protecting group for amino acids or peptides has been explored in recent research. The tert-butyl group provides stability during certain reaction conditions, while the hydroxypivalyl group introduces hydroxypivaloyl (HPA) functionality, which is known for its role in peptide protection and modification.

The application of tert-butyl N-(3S)-1-(2-hydroxy-2-methylpropyl)pyrrolidin-3-ylcarbamate extends beyond traditional organic synthesis. Its unique structure makes it a valuable tool in medicinal chemistry for exploring new drug candidates. For example, researchers have utilized this compound in the development of inhibitors for proteolytic enzymes, where the stereochemistry and functional groups play a critical role in binding affinity and selectivity.

Recent advancements in computational chemistry have also enabled detailed studies of this compound's molecular interactions. Molecular docking simulations have revealed potential binding modes with target proteins, providing insights into its mechanism of action. These studies are essential for optimizing the compound's properties and guiding further experimental work.

In conclusion, tert-butyl N-(3S)-1-(2-hydroxy-2-methylpropyl)pyrrolidin-3-ylcarbamate is a versatile molecule with significant potential in various chemical and biological applications. Its unique structure, stereochemistry, and functional groups make it an attractive candidate for further research and development in drug discovery and related fields.